2-Bromo-N-tert-butyl-1,3-thiazole-5-carboxamide
Description
“2-Bromo-N-tert-butyl-1,3-thiazole-5-carboxamide” is a compound that contains a thiazole ring, which is a five-membered heterocyclic compound containing both sulfur and nitrogen . The thiazole ring is an important heterocycle in the world of chemistry . The molecule also features a tert-butyl group attached to a bromide substituent .
Synthesis Analysis
Thiazoles can be synthesized by the reaction of 2-bromo-1-(2,5-dichlorothien-3-yl) ethanone with thiourea and substituted thioamides . Tert-butyl bromide, also referred to as 2-bromo-2-methylpropane, is used as a standard reagent in synthetic organic chemistry .Molecular Structure Analysis
The molecular structure of “2-Bromo-N-tert-butyl-1,3-thiazole-5-carboxamide” is characterized by a thiazole ring, which is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
The thiazole ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place . Tert-butyl bromide is used to introduce tert-butyl groups .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Future Directions
Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antifungal, antiviral, and antitumor or cytotoxic drug molecules . The potential of thiazole derivatives in the treatment of many diseases is being investigated . Therefore, “2-Bromo-N-tert-butyl-1,3-thiazole-5-carboxamide” might have potential applications in the development of various drugs and biologically active agents.
properties
CAS RN |
62435-94-3 |
|---|---|
Product Name |
2-Bromo-N-tert-butyl-1,3-thiazole-5-carboxamide |
Molecular Formula |
C8H11BrN2OS |
Molecular Weight |
263.16 g/mol |
IUPAC Name |
2-bromo-N-tert-butyl-1,3-thiazole-5-carboxamide |
InChI |
InChI=1S/C8H11BrN2OS/c1-8(2,3)11-6(12)5-4-10-7(9)13-5/h4H,1-3H3,(H,11,12) |
InChI Key |
IBABWDWVSUBAFE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CN=C(S1)Br |
Origin of Product |
United States |
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